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Compound of Interest

Compound Name: Suc-YVAD-AMC

Cat. No.: B12368015

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core fluorogenic properties of Succinyl-Tyrosine-
Valine-Alanine-Aspartic Acid-7-Amino-4-methylcoumarin (Suc-YVAD-AMC). This synthetic
peptide is a highly specific and sensitive substrate for caspase-1, a key enzyme in the
inflammatory cascade. Its unique characteristics make it an invaluable tool for the investigation
of cellular processes such as inflammation, pyroptosis, and the screening of potential
therapeutic agents targeting caspase-1 activity.

Core Principles and Mechanism of Action

Suc-YVAD-AMC is a non-fluorescent molecule that becomes intensely fluorescent upon
enzymatic cleavage. The substrate is designed to mimic the natural cleavage site of pro-
interleukin-1f3 (pro-IL-1p3), a primary target of caspase-1. The recognition sequence Tyr-Val-Ala-
Asp (YVAD) is specifically recognized by the active site of caspase-1.

The catalytic activity of caspase-1 cleaves the peptide bond C-terminal to the aspartic acid
residue. This cleavage event liberates the highly fluorescent 7-Amino-4-methylcoumarin (AMC)
group. The resulting fluorescence intensity is directly proportional to the enzymatic activity of
caspase-1, allowing for a quantitative assessment of its function.

Quantitative Data Summary
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The following tables summarize the key quantitative parameters associated with the use of
YVAD-based fluorogenic substrates. The data for the closely related substrate, Acetyl-YVAD-
AMC (Ac-YVAD-AMC), is provided as a reliable reference for the expected performance of
Suc-YVAD-AMC.

Parameter Value Reference

Kinetic Parameters (Ac-YVAD-
AMC)

Michaelis Constant (Km) 14 uM [1]

Spectral Properties (Cleaved

AMC)
Excitation Wavelength (Aex) 340-360 nm [1]
Emission Wavelength (Aem) 440-460 nm [1]

Physical and Chemical
Properties (Ac-YVAD-AMC)

Molecular Formula C33H39N5010 [2][3]

Molecular Weight 665.7 g/mol [2][3]

Signaling Pathway: Caspase-1 Activation via the
NLRP3 Inflammasome

Caspase-1 is a cysteine protease that, in its inactive zymogen form (pro-caspase-1), requires a
multi-protein complex known as the inflammasome for its activation. The NLRP3
inflammasome is one of the most well-characterized of these platforms and is a critical
component of the innate immune system. Its activation is a two-step process involving a
priming signal and an activation signal.
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Caspase-1 Activation via the NLRP3 Inflammasome Pathway
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NLRP3 inflammasome signaling pathway leading to caspase-1 activation.
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Experimental Protocols

The following protocols provide a general framework for conducting a caspase-1 activity assay

using Suc-YVAD-AMC. These should be optimized based on the specific experimental setup,

cell type, and instrumentation.

Preparation of Reagents

Lysis Buffer: 50 mM HEPES (pH 7.4), 100 mM NacCl, 0.1% CHAPS, 10 mM DTT, 1 mM
EDTA, and 10% glycerol.

Assay Buffer: 20 mM HEPES (pH 7.4), 100 mM NacCl, 10 mM DTT, and 10% sucrose.

Suc-YVAD-AMC Stock Solution: Prepare a 10 mM stock solution in sterile DMSO. Store at
-20°C, protected from light.

Active Caspase-1 (Positive Control): Reconstitute purified active caspase-1 in assay buffer.

Caspase-1 Inhibitor (Negative Control): A specific caspase-1 inhibitor such as Ac-YVAD-CMK
can be used to confirm the specificity of the assay.

Cell Lysate Preparation

Culture cells to the desired density and induce the experimental conditions to activate
caspase-1.

Harvest cells by centrifugation at 500 x g for 5 minutes at 4°C.

Wash the cell pellet with ice-cold PBS.

Resuspend the cell pellet in ice-cold lysis buffer (e.g., 100 pL per 1-5 x 106 cells).
Incubate on ice for 15-30 minutes.

Centrifuge at 14,000 x g for 15 minutes at 4°C.

Carefully collect the supernatant containing the cell lysate. Determine the protein
concentration using a standard protein assay (e.g., BCA).
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Caspase-1 Activity Assay

The following workflow outlines the steps for measuring caspase-1 activity in a 96-well plate
format.
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Experimental Workflow for Caspase-1 Activity Assay
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A generalized workflow for a fluorometric caspase-1 activity assay.
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Data Analysis

The results can be expressed as Relative Fluorescence Units (RFU). For kinetic assays, the
rate of fluorescence increase (RFU/min) is proportional to the caspase-1 activity. For endpoint
assays, the fluorescence at a specific time point is measured. It is recommended to include a
standard curve with free AMC to quantify the amount of cleaved substrate.

Conclusion

Suc-YVAD-AMC is a robust and reliable tool for the sensitive detection of caspase-1 activity.
Its fluorogenic properties, coupled with a specific recognition sequence, provide a powerful
method for researchers in the fields of immunology, cell biology, and drug discovery. The
protocols and data presented in this guide offer a comprehensive resource for the successful
implementation of Suc-YVAD-AMC in various experimental settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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